6-Azaspiro[3.6]decan-5-one

• IUPAC Name: 6-azaspiro[3.6]decan-5-one
• InChI: InChI=1S/C9H15NO/c11-8-9(5-3-6-9)4-1-2-7-10-8/h1-7H2,(H,10,11)
• InChI Key: GAJWTFAFYLEPHT-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C2(C1)CCC2
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• CAS No.: 2137740-02-2

Description

6-Azaspiro[3.6]decan-5-one is a chemical compound with the molecular formula C10H17NO. Its average mass is 167.248 Da and its monoisotopic mass is 167.131012 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 17 hydrogen atoms, and 1 nitrogen atom. The structure is a spiro compound, which means it has two rings that share a single atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the search results.

Scientific Research Applications

Antiviral Activity

• Synthesis and Anti-Coronavirus Activity : A study reported the synthesis of derivatives of 1‐thia‐4‐azaspiro[4.5]decan‐3‐ones, which demonstrated significant inhibition of human coronavirus replication, highlighting the potential of this scaffold in antiviral drug development (Apaydın et al., 2019).
• Anti-Influenza Virus Activity : Another research focused on the design and synthesis of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamides, which showed promising activity against influenza A/H3N2 virus (Apaydın et al., 2021).

Antimycobacterial Agents

• Potential Antimycobacterial Agents : A study explored the synthesis of 1-thia-4-azaspiro derivatives as potential antimycobacterial agents. Some compounds exhibited significant inhibition at low concentrations, indicating their potential as antimycobacterial agents (Srivastava et al., 2005).

Anticancer Activity

• Anticancer Applications : Research into 1-thia-4-azaspiro[4.5]decane derivatives and their anticancer activity against various cancer cell lines revealed moderate to high inhibition activities, suggesting their potential in cancer treatment (Flefel et al., 2017).

Anticonvulsant Properties

• Anticonvulsant and Neurotoxic Properties : A series of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives were synthesized and evaluated for their anticonvulsant and neurotoxic properties. This study highlighted the potential of these derivatives in the development of anticonvulsant drugs (Obniska et al., 2006).

Antibacterial Activity

• Antibacterial Evaluation : Compounds synthesized from 7,9-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane demonstrated significant in vitro antibacterial activity against various bacterial species, indicating their potential in antibacterial drug development (Natarajan et al., 2021).